Cas no 2411256-98-7 (4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate)
4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate Chemical and Physical Properties
Names and Identifiers
-
- 4-({4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate
- Z4321023031
- 2411256-98-7
- EN300-26609362
- 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate
-
- Inchi: 1S/C18H19F4N3O3S/c19-18(20,21)15-4-7-17(23-12-15)25-9-1-8-24(10-11-25)13-14-2-5-16(6-3-14)28-29(22,26)27/h2-7,12H,1,8-11,13H2
- InChI Key: CSRADZKNGXCVSC-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC(=CC=1)CN1CCN(C2C=CC(C(F)(F)F)=CN=2)CCC1)F
Computed Properties
- Exact Mass: 433.10832530g/mol
- Monoisotopic Mass: 433.10832530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 71.1Ų
4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26609362-1g |
2411256-98-7 | 90% | 1g |
$0.0 | 2023-11-28 | ||
| Enamine | EN300-26609362-1.0g |
4-({4-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate |
2411256-98-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate
Comprehensive Overview of 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate (CAS No. 2411256-98-7)
The compound 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate (CAS No. 2411256-98-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a trifluoromethylpyridine moiety and a sulfurofluoridate group, this molecule is being explored for its potential applications in targeted therapies and biochemical research. Researchers are particularly interested in its role as a potential modulator of protein-protein interactions, a hot topic in modern drug development.
In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate makes it a promising candidate for further investigation in the context of enzyme inhibition and receptor binding. This aligns with the growing trend of fluorinated pharmaceuticals, which are increasingly prevalent in FDA-approved drugs.
The 1,4-diazepane ring in this compound adds another layer of complexity and functionality. Diazepane derivatives are known for their conformational flexibility, which can be leveraged to improve binding affinity and selectivity. This structural feature is particularly relevant in the design of central nervous system (CNS) therapeutics, a field that has seen exponential growth due to the rising prevalence of neurological disorders. The incorporation of a sulfurofluoridate group further enhances the molecule's reactivity, making it a valuable tool for proteomics research and chemical biology applications.
From a synthetic chemistry perspective, 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate represents a challenging yet rewarding target for total synthesis. The pyridine-diazepane scaffold requires meticulous optimization of reaction conditions to achieve high yields and purity. This has led to increased interest in green chemistry approaches, such as catalytic methods and solvent-free reactions, to streamline its production. Such innovations are critical in addressing the pharmaceutical industry's push toward sustainable synthesis.
The potential applications of this compound extend beyond therapeutics. Its unique properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. The sulfurofluoridate group, for instance, could impart desirable characteristics like thermal stability and resistance to degradation. This versatility underscores the importance of interdisciplinary research in unlocking the full potential of CAS No. 2411256-98-7.
In summary, 4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate is a multifaceted compound with broad implications for drug discovery, chemical biology, and materials science. Its structural complexity and functional groups position it as a valuable asset in addressing some of the most pressing challenges in modern science. As research continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics and advanced materials.
2411256-98-7 (4-({4-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepan-1-yl}methyl)phenyl sulfurofluoridate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)